Cas no 616201-80-0 ((Rac)-Lorcaserin)

• Product Name: (Rac)-Lorcaserin
• CAS No: 616201-80-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD09833669
• CID: 68491
• PubChem ID: 10465263
• Update Time: 2025-07-19

(Rac)-Lorcaserin Chemical and Physical Properties

Names and Identifiers

• Lorcaserin A
• 8-Chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• 8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin
• 1H-3-Benzazepine,8-chloro-2,3,4,5-tetrahydro-1-methyl
• 8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 8-dichloro-1-methyl-2,3,5-trihydro-1H-3-benzazepine
• BEN213
• Lorerin A
• LorcaserinA
• 8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-
• 1H-3-Benzazepine,8-chloro-2,3,4,5-tetrahydro-1-methyl-
• XTTZERNUQAFMOF-UHFFFAOYSA-N
• HMS3750C11
• BCP12980
• BCP04102
• BDBM50161628
• 3400AH
• AB52743
• BC224450
• A123
• (Rac)-Lorcaserin
• A868668
• L023561
• 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
• AB52744
• FT-0696347
• ETHYL3-[(HYDRAZINOTHIOXOMETHYL)AMINO]BENZOATE
• CHEMBL181172
• AKOS006326203
• AMY42081
• SB16626
• (1R,S)-8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• CS-M1985
• DTXSID90440335
• 616201-80-0
• SCHEMBL170848
• MFCD09833669
• AS-41614
• 7-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• DTXSID30861560
• DB-118908

• MDL： MFCD09833669
• Inchi： 1S/C11H14ClN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： XTTZERNUQAFMOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCNCC(C)C=2C=1

Computed Properties

• Exact Mass: 195.08100
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.7

Experimental Properties

• Density: 1.075
• Boiling Point: 288 ºC
• Flash Point: 128 ºC
• PSA: 12.03000
• LogP: 2.91800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on (Rac)-Lorcaserin

Comprehensive Overview of (Rac)-Lorcaserin (CAS No. 616201-80-0): Mechanism, Applications, and Research Insights

(Rac)-Lorcaserin, identified by its CAS number 616201-80-0, is a racemic mixture of the serotonin 2C receptor agonist Lorcaserin. This compound has garnered significant attention in pharmacological research due to its potential therapeutic effects, particularly in metabolic disorders and neurological conditions. The rac-Lorcaserin variant, unlike its enantiopure counterparts, offers unique insights into stereoselective drug interactions, making it a subject of interest for researchers exploring weight management and appetite suppression mechanisms.

In recent years, the demand for non-stimulant weight loss agents has surged, driven by growing global health concerns such as obesity and metabolic syndrome. (Rac)-Lorcaserin addresses these needs by selectively targeting the 5-HT2C receptor, a key regulator of satiety and energy balance. Unlike traditional appetite suppressants, this compound minimizes off-target effects, reducing risks like cardiovascular strain—a hot topic in pharmaceutical safety discussions. Studies highlight its potential synergy with lifestyle interventions, aligning with modern holistic health trends.

The pharmacological profile of CAS 616201-80-0 also intersects with emerging research on gut-brain axis modulation, a trending focus in precision medicine. Preclinical data suggest that (Rac)-Lorcaserin may influence gut microbiota composition, indirectly affecting metabolic health—a hypothesis gaining traction in microbiome therapeutics. Such findings position this compound as a versatile tool for investigating multi-target therapies, a paradigm shift in drug development strategies.

From a synthetic chemistry perspective, the racemic nature of 616201-80-0 presents both challenges and opportunities. Researchers emphasize the importance of chiral resolution techniques to isolate active enantiomers, a process critical for optimizing bioactivity and reducing side effects. Advanced methods like HPLC enantiomeric separation are frequently discussed in conjunction with this compound, reflecting industry efforts to enhance drug purity standards.

Regulatory and patent landscapes surrounding (Rac)-Lorcaserin further contribute to its relevance. With expiring patents for enantiopure formulations, generic drug developers are exploring racemic variants to balance cost-effectiveness and efficacy—a debate central to healthcare accessibility. Analytical chemists increasingly reference CAS 616201-80-0 in discussions about generic drug characterization, particularly regarding polymorphism and formulation stability.

Ongoing clinical trials continue to explore novel applications for (Rac)-Lorcaserin, including potential roles in addiction therapy and mood disorders. These investigations align with current searches for repurposed drugs and dual-action therapeutics, addressing the demand for multifunctional pharmacophores. The compound’s blood-brain barrier permeability remains a key area of study, especially in the context of neuropharmacology innovations.

In summary, 616201-80-0 represents a multifaceted research tool bridging obesity treatment, neuroscience, and medicinal chemistry. Its racemic structure provides a unique platform for investigating stereochemistry-activity relationships, while its clinical potential keeps it at the forefront of translational research. As scientific and public interest evolves, (Rac)-Lorcaserin exemplifies the convergence of drug discovery and patient-centric therapeutic design.